Cas no 1532562-32-5 (1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol
• CAS No: 1532562-32-5
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 5920056
• PubChem ID: 80604264
• Update Time: 2025-06-08

1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• α-(Difluoromethyl)-4-ethoxybenzenemethanol
• 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol
• AKOS019170730
• EN300-1928383
• 1532562-32-5

• Inchi： 1S/C10H12F2O2/c1-2-14-8-5-3-7(4-6-8)9(13)10(11)12/h3-6,9-10,13H,2H2,1H3
• InChI Key： YZPOAGFPFMGBFG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)OCC)(O)C(F)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol

1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 1532562-32-5): A Comprehensive Overview

1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 1532562-32-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DEF, is characterized by its unique chemical structure, which includes a fluoro-substituted ethyl group and an ethoxyphenyl moiety. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol is C₁₀H₁₀F₂O₂, and its molecular weight is approximately 198.18 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its physical properties, including melting point, boiling point, and refractive index, have been extensively studied to understand its behavior in different environments.

In terms of chemical reactivity, 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol shows interesting behavior due to the presence of the fluoro groups. Fluorine atoms are known for their high electronegativity and small atomic radius, which can significantly influence the electronic properties of the molecule. This makes the compound a promising candidate for use in the synthesis of more complex molecules with enhanced biological activity.

The biological activity of 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol has been a focus of recent research. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a potential lead compound for the development of new anti-inflammatory drugs. In vitro assays have demonstrated that DEF can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines. These findings suggest that DEF could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol has also shown promise in other areas of medicinal chemistry. For instance, preliminary studies have indicated that the compound may have antiviral activity against certain RNA viruses. This property is particularly relevant given the ongoing global health challenges posed by viral infections such as influenza and coronavirus disease (COVID-19). Further research is needed to elucidate the mechanisms underlying these antiviral effects and to determine their potential clinical applications.

The safety profile of DEF is another important aspect that has been investigated. Toxicological studies have shown that the compound exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile makes it an attractive candidate for further preclinical and clinical development.

In conclusion, 1-(4-ethoxyphenyl)-2,2-difluoroethan-1-ol (CAS No. 1532562-32-5) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable target for further investigation. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to the development of novel therapeutic agents for various diseases.